Cas no 1251675-71-4 (methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate
• CAS No: 1251675-71-4
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6382636
• PubChem ID: 49664195
• Update Time: 2025-06-28

methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate
• methyl 3-[methyl(4-methylphenyl)sulfamoyl]-1-[(2-methylphenyl)methyl]-1H-pyrazole-4-carboxylate
• 1251675-71-4
• AKOS024484815
• methyl 3-(N-methyl-N-(p-tolyl)sulfamoyl)-1-(2-methylbenzyl)-1H-pyrazole-4-carboxylate
• F3406-6551
• methyl 3-[methyl-(4-methylphenyl)sulfamoyl]-1-[(2-methylphenyl)methyl]pyrazole-4-carboxylate

• Inchi： 1S/C21H23N3O4S/c1-15-9-11-18(12-10-15)23(3)29(26,27)20-19(21(25)28-4)14-24(22-20)13-17-8-6-5-7-16(17)2/h5-12,14H,13H2,1-4H3
• InChI Key： GEMXUOLTRICVCM-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OC)=CN(CC2C=CC=CC=2C)N=1)(N(C)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate

Methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate (CAS No. 1251675-71-4): A Comprehensive Overview

Methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 1251675-71-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its diverse biological activities and pharmacological potential. The molecular framework of this compound incorporates multiple functional groups, including a sulfamoyl moiety and aromatic rings, which contribute to its unique chemical properties and biological interactions.

The structural complexity of methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate makes it a promising candidate for further exploration in drug discovery. The presence of a sulfamoyl group (–SO₂NH₂) at the 3-position of the pyrazole ring enhances its potential as an intermediate in the synthesis of bioactive molecules. Additionally, the substitution with two methylphenyl groups at the 1-position and the carboxylate ester at the 4-position adds to its versatility, enabling various chemical modifications and functionalizations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. Pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate suggests that it may exhibit similar biological activities, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The sulfamoyl group is known to interact with various biological targets, including enzymes and receptors, which can modulate physiological processes. For instance, sulfonamide derivatives have been widely used in antibiotics and anti-inflammatory drugs due to their ability to inhibit bacterial growth and reduce inflammation. The incorporation of this moiety into the pyrazole core of methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate may enhance its binding affinity to specific therapeutic targets.

The aromatic rings in this compound also play a crucial role in its pharmacological profile. The presence of two methylphenyl groups at the 1-position can influence the compound's solubility, metabolic stability, and interaction with biological targets. These aromatic systems can participate in π-stacking interactions with proteins, which are often critical for drug-receptor binding. Furthermore, the electronic properties of these aromatic rings can be modulated by substituents, allowing for fine-tuning of biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular modeling techniques such as docking studies and quantum mechanics calculations have been instrumental in understanding how methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate interacts with potential targets. These computational methods have revealed that this compound may have a high binding affinity for certain enzymes and receptors involved in cancer progression and inflammation.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfamoyl group into the pyrazole core typically involves nucleophilic substitution reactions or condensation reactions with appropriate sulfonating agents. The subsequent functionalization at the 1-position and 4-position requires precise control over reaction conditions to avoid unwanted side products.

In conclusion, methyl 3-methyl(4-methylphenyl)sulfamoyl-1-(2-methylphenyl)methyl-1H-pyrazole-4-carboxylate represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique molecular framework makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are poised to play a crucial role in next-generation drug development.